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Compound of Interest

Compound Name: Styramate

Cat. No.: B1681148 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Styramate (CAS No. 94-35-9) was not

located in the available resources. The following guidance is based on the general safety

protocols for the chemical class of carbamic acid esters, to which Styramate belongs. It is

imperative for all personnel to consult with their institution's Environmental Health and Safety

(EHS) department to conduct a formal risk assessment prior to the procurement, handling,

storage, or disposal of this compound. The information provided here is for guidance and is not

a substitute for a comprehensive, site-specific safety evaluation.

Styramate is a centrally acting muscle relaxant belonging to the carbamic acid esters chemical

class.[1] Due to the lack of specific toxicological data for Styramate, it should be handled with

caution, assuming it may possess hazards similar to other compounds in its class, which can

include being harmful if swallowed, causing skin and eye irritation, and potentially being

carcinogenic.[2][3][4]

Quantitative Data
While specific toxicological data such as LD50 and occupational exposure limits for Styramate
are not readily available, the following table summarizes its known physical and chemical

properties.
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Property Value Source

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol

CAS Number 94-35-9

Chemical Class Carbamic acid ester

Synonyms Sinaxar, Linaxar, Myospaz

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Styramate.

The following recommendations are based on general guidelines for handling hazardous

chemicals and related carbamic acid esters.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling chemicals. Ensure

gloves are inspected for

integrity before each use and

are replaced immediately if

contaminated or damaged.

Eye and Face Protection
Safety glasses with side

shields or safety goggles

In situations with a higher risk

of splashes, a face shield

should be worn in addition to

safety glasses or goggles.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect

street clothing and skin from

contamination. For larger

quantities or in case of a spill,

chemical-resistant coveralls

may be necessary.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if handling

fine powders that could

become airborne, or if working

outside of a certified chemical

fume hood.

All work with solid Styramate

that could generate dust

should be conducted in a

chemical fume hood or a

ventilated enclosure to

minimize inhalation exposure.

Operational Plans: Handling and Storage
Handling:

Engineering Controls: All handling of Styramate that may generate dust or aerosols should

be performed in a certified chemical fume hood or other ventilated enclosure.
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Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or vapors.

Wash hands thoroughly after handling, even if gloves were worn.

Minimize the quantity of material handled at any one time.

Prepare a designated area for handling Styramate and ensure it is properly

decontaminated after use.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong acids, bases, and oxidizing agents.

Store in a locked cabinet or other secure location to prevent unauthorized access.

Disposal Plan
All waste containing Styramate must be treated as hazardous chemical waste and disposed of

in accordance with all applicable local, regional, and national regulations.

Waste Collection:

Collect all Styramate waste, including contaminated PPE and lab supplies, in a

designated, sealed, and properly labeled hazardous waste container.

Do not mix Styramate waste with other waste streams unless specifically instructed to do

so by your EHS department.

Disposal Method:

The primary method of disposal for carbamic acid esters is typically incineration in a

licensed hazardous waste facility.
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Contact your institution's EHS department to arrange for the pickup and disposal of

Styramate waste. Do not attempt to dispose of this chemical down the drain or in the

regular trash.

Experimental Protocols
No specific experimental protocols for the handling of Styramate were found in the available

literature. Researchers should develop a detailed, substance-specific standard operating

procedure (SOP) in consultation with their institution's EHS department before beginning any

work with this compound.

Visualizations
Logical Workflow for Handling Styramate
The following diagram illustrates the general workflow for safely handling Styramate in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1681148?utm_src=pdf-body
https://www.benchchem.com/product/b1681148?utm_src=pdf-body
https://www.benchchem.com/product/b1681148?utm_src=pdf-body
https://www.benchchem.com/product/b1681148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment
(Consult EHS)

Gather Appropriate PPE

Proceed if approved

Prepare Designated Work Area
(Fume Hood)

Weigh and Handle Styramate
in Fume Hood

Perform Experiment

Decontaminate Work Area
and Equipment

Segregate Contaminated Waste

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: General workflow for handling Styramate, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1681148?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
Information regarding the specific signaling pathways affected by Styramate is not currently

available in public databases. Therefore, a diagram for this topic cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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